
Commercial Suppliers of High-Purity (Rac)-
Etomidate acid-d5: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Rac)-Etomidate acid-d5

Cat. No.: B15600177 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity (Rac)-
Etomidate acid-d5 for use as an internal standard in quantitative analysis, several commercial

suppliers offer this deuterated compound. This technical guide provides an in-depth overview of

the available products, their specifications, and detailed experimental protocols for their

application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Commercial Supplier Data
(Rac)-Etomidate acid-d5 is a deuterated analog of etomidate acid, the primary and inactive

metabolite of the anesthetic agent etomidate.[1][2] The incorporation of five deuterium atoms

provides a stable isotopic label, making it an ideal internal standard for minimizing variability

and improving the accuracy of quantitative bioanalytical methods.[3] Below is a summary of the

quantitative data available from prominent commercial suppliers.
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Supplier
Catalog
Number

Purity
Isotopic
Purity

Molecular
Formula

Molecular
Weight

Form

MedchemE

xpress

HY-

116666S

≥98% (by

HPLC)

Not

specified

C₁₂H₇D₅N₂

O₂
221.27 Solid

InvivoChe

m
V102670 ≥98%

Not

specified

C₁₂H₇D₅N₂

O₂
221.27 Solid

Cayman

Chemical

43013

(non-

deuterated)

≥98% N/A
C₁₂H₁₂N₂O

₂
216.2 Solid

Note: While Cayman Chemical is a prominent supplier of etomidate and its metabolites, a

specific product page for (Rac)-Etomidate acid-d5 was not identified at the time of this guide's

compilation. The data for the non-deuterated form is provided for reference. Researchers

should contact suppliers directly to obtain certificates of analysis for the most up-to-date and

lot-specific data.

Metabolic Pathway of Etomidate
Etomidate is rapidly metabolized in the liver and plasma by esterases, which hydrolyze the

ethyl ester group to form the inactive carboxylic acid metabolite, etomidate acid.[1][2] This

biotransformation is a critical step in the clearance of the anesthetic.
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Quantitative Bioanalytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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